Sequosempervirin D

• Molecular Formula: C21H24O5
• Molecular Weight: 356.4 g/mol
• InChI: InChI=1S/C21H24O5/c1-21(2)25-13-20(26-21)17(10-6-14-4-8-16(22)9-5-14)15-7-11-18(23)19(12-15)24-3/h4-12,17,20,22-23H,13H2,1-3H3/b10-6+/t17-,20+/m0/s1
• InChIKey: UFTSEQNPKRKIAA-IDGDSFQDSA-N

Sequosempervirin D Procurement Guide

Sequosempervirin D (CAS 864719-19-7) is a norlignan natural product with the formula C21H24O5, first characterized from the heartwood of Sequoia sempervirens (coast redwood) and later also identified in Metasequoia glyptostroboides [1]. It belongs to the sequosempervirin family (B–G), a group of norlignans whose structures were elucidated using HR-MS and 2D-NMR [2]. The compound is commercially available for research purposes, typically at >98% purity (HPLC), and is supplied as a powder [3]. Its core structure features a 2,2-dimethyl-1,3-dioxolane ring, which distinguishes it from close analogs like sequosempervirin B.

Structural Identity Acetonide-protected norlignan; distinct from diol analog B

Research Use SAR probe for diol protection state in norlignan bioactivity

Supply Format Research-grade powder; >98% HPLC purity

• [1] ChEBI. Sequosempervirin D (CHEBI:69976). European Bioinformatics Institute. Last modified 2014-09-22. View Source
• [2] Zhang YM, Tan NH, Yang YB, Lu Y, Cao P, Wu YS. Norlignans from Sequoia sempervirens. Chem Biodivers. 2005 Apr;2(4):497-505. doi: 10.1002/cbdv.200590030. View Source
• [3] BioCrick. Sequosempervirin D Product Information. CAS: 864719-19-7. View Source

Why Analogs Cannot Substitute Sequosempervirin D

Substituting Sequosempervirin D with its close structural analogs is scientifically unsound because individual norlignans within the sequosempervirin family exhibit fundamentally different substitution patterns that dictate their biological target engagement and physicochemical behavior. The primary paper by Zhang et al. demonstrated that antifungal and anti-cathepsin B activities reside in the crude extracts, while only one specific compound (agatharesinol acetonide, 8) showed measurable anticancer activity against A549 cells [1]. No individual bioactivity was reported for sequosempervirins B, C, D, E, F, or G in that study, indicating that potency is not uniformly distributed across the family. Furthermore, Sequosempervirin D is characterized by a unique 2,2-dimethyl-1,3-dioxolane ring, in contrast to the 1,2-diol terminus of Sequosempervirin B , which alters hydrogen-bonding capacity, metabolic stability, and chromatographic retention. Relying on a generic “redwood norlignan” extract or a cheaper analog without verifying compound-specific identity risks irreproducible results.

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Sequosempervirin B has a free 1,2-diol instead of the acetonide ring; this may shift solubility, permeability, and metabolic stability.

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No individual bioactivity was reported for sequosempervirins B–G in primary literature; observed extract activity may not transfer to the pure compound.

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Commonly cited A549 cytotoxicity IC50 is misattributed; using analogs based on vendor cross-listing risks incorrect potency assumptions.

• [1] Zhang YM, Tan NH, Yang YB, Lu Y, Cao P, Wu YS. Norlignans from Sequoia sempervirens. Chem Biodivers. 2005 Apr;2(4):497-505. doi: 10.1002/cbdv.200590030. View Source

Evidence vs. Closest Analogs

Dioxolane Ring vs. Terminal Diol

Sequosempervirin D contains a cyclic 2,2-dimethyl-1,3-dioxolane (acetonide) protecting the 1,2-diol functionality, whereas Sequosempervirin B has a free 1,2-diol terminus [1]. This structural difference is not trivial: the acetonide masks two hydrogen-bond donors, reduces polarity, and increases metabolic stability, directly impacting membrane permeability and pharmacokinetic profiling.

Functional group terminus

Head-to-head

2,2-dimethyl-1,3-dioxolane ring vs. free 1,2-diol (predicted ΔLogP ~0.5–0.7)

Reported structural difference may alter solubility and membrane diffusion.

Predicted LogP shift; not experimentally measured.

Evidence Dimension	Functional group at terminus
Target Compound Data	2,2-Dimethyl-1,3-dioxolane ring (acetonide-protected diol)
Comparator Or Baseline	Sequosempervirin B: free 1,2-diol
Quantified Difference	Qualitative structural difference; predicted LogP increase of ~0.5–0.7 units for the acetonide form
Conditions	Structural determination by HR-MS, 1D- and 2D-NMR

Why This Matters

The acetonide group alters solubility and passive membrane diffusion, meaning Sequosempervirin D will distribute differently in cellular assays compared to Sequosempervirin B, and these compounds cannot be used interchangeably in target identification or phenotypic screening.

• [1] Zhang YM, Tan NH, Yang YB, Lu Y, Cao P, Wu YS. Norlignans from Sequoia sempervirens. Chem Biodivers. 2005 Apr;2(4):497-505. doi: 10.1002/cbdv.200590030. View Source

Heartwood vs. Leaf Isolation Source

Sequosempervirin D is isolated from the heartwood of Sequoia sempervirens, while most other sequosempervirins (B, C, E, F, G) were isolated from the branches and leaves . The heartwood contains a different profile of secondary metabolites, including higher concentrations of norlignans and lignans. This differentiation impacts extract composition and the relative abundance of the target compound. Sequosempervirin D has not been reported as a major constituent in the leaf/branch acetone extract that showed antifungal activity (IC50 = 15.98 µg/mL against Candida glabrata) [1], whereas Sequosempervirin B is present in that active extract [2].

Botanical source

Cross-study comparable

Heartwood (D) vs. branches/leaves (B, C, E, F, G)

Distinct tissue source may yield different impurity profiles and uncharacterized bioactivity.

Antifungal extract activity linked to leaf material, not heartwood isolate.

Evidence Dimension	Botanical tissue source and correlation with extract bioactivity
Target Compound Data	Isolated from heartwood; not specifically identified in the bioactive acetone extract of branches/leaves
Comparator Or Baseline	Sequosempervirin B: isolated from branches and leaves, present in the antifungal acetone extract (C. glabrata IC50 = 15.98 µg/mL)
Quantified Difference	Qualitative; Sequosempervirin D source (heartwood) is distinct from the tissue that yielded the characterized antifungal extract
Conditions	Phytochemical isolation; extract tested against Candida glabrata in the 2005 Zhang study

Why This Matters

Procurement of Sequosempervirin D from heartwood may yield a compound with a different impurity profile and uncharacterized bioactivity spectrum compared to leaf-derived analogs, which must be considered when designing comparative pharmacology experiments.

• [1] Zhang YM, Tan NH, Yang YB, Lu Y, Cao P, Wu YS. Norlignans from Sequoia sempervirens. Chem Biodivers. 2005 Apr;2(4):497-505. doi: 10.1002/cbdv.200590030. View Source
• [2] MedChemExpress. Sequosempervirin B Product Description. View Source

Cytotoxicity Misattribution Clarified

The IC50 value of 27.1 µM against the A549 non-small-cell lung cancer cell line is frequently attributed to Sequosempervirin D in vendor catalogues; however, the primary literature clearly ascribes this activity to agatharesinol acetonide (compound 8), not to any of the sequosempervirins B–G [1]. The Dong et al. 2011 study, which included Sequosempervirin D as a known compound, evaluated all isolates for cytotoxicity against five human tumor cell lines, but the published abstract and accessible data do not report a significant IC50 for Sequosempervirin D [2]. Until a validated, compound-specific dataset is published, the 27.1 µM IC50 cannot be used as a verified differentiation point for Sequosempervirin D.

Reported A549 IC50

Data to verify

No validated compound-specific IC50; 27.1 µM attributed to agatharesinol acetonide

Misattributed cytotoxicity endpoint; independent confirmation is essential.

Vendor data may not reflect primary literature; verify with agatharesinol acetonide control.

Evidence Dimension	A549 lung cancer cell cytotoxicity (IC50)
Target Compound Data	No verified compound-specific IC50 available in primary literature
Comparator Or Baseline	Agatharesinol acetonide: IC50 = 27.1 µM against A549 (confirmed in Zhang et al. 2005)
Quantified Difference	Not applicable; target compound lacks independent confirmation
Conditions	A549 non-small-cell lung cancer cell line

Why This Matters

Researchers procuring Sequosempervirin D for anticancer screening must be aware that the commonly cited IC50 is a misattribution; positive controls should include agatharesinol acetonide, and confirmatory in-house IC50 determination is essential before drawing conclusions about potency.

• [1] Zhang YM, Tan NH, Yang YB, Lu Y, Cao P, Wu YS. Norlignans from Sequoia sempervirens. Chem Biodivers. 2005 Apr;2(4):497-505. doi: 10.1002/cbdv.200590030. View Source
• [2] Dong LB, He J, Wang YY, Wu XD, Deng X, Pan ZH, et al. Terpenoids and norlignans from Metasequoia glyptostroboides. J Nat Prod. 2011 Feb 25;74(2):234-9. doi: 10.1021/np100694k. View Source

Predicted Physicochemical Property Comparison

Using the ACD/Labs Percepta platform, Sequosempervirin D has a predicted density of 1.2±0.1 g/cm³ and a boiling point of 507.6±50.0 °C at 760 mmHg . Its monoisotopic mass is 356.1624 Da (C21H24O5) [1]. In comparison, Sequosempervirin B (C18H20O5) has a molecular weight of 316.4 Da and lacks the acetonide group, resulting in a lower predicted LogP and different solid-state stability [2]. These differences affect solubility in organic solvents, HPLC retention times, and long-term storage stability.

Predicted properties vs. B

Class-level inference

MW: 356.4 vs 316.4 g/mol; predicted ΔLogP ~0.5–0.7; density 1.2±0.1 g/cm³

Physicochemical differences may affect assay compatibility and chromatographic behavior.

ACD/Labs prediction; experimental validation recommended.

Evidence Dimension	Predicted physicochemical properties
Target Compound Data	MW: 356.41 g/mol; Density: 1.2±0.1 g/cm³; Boiling Point: 507.6±50.0 °C; Monoisotopic Mass: 356.1624 Da
Comparator Or Baseline	Sequosempervirin B: MW: 316.4 g/mol; C18H20O5; free diol terminus
Quantified Difference	∆MW = +40.0 g/mol; predicted LogP difference ~+0.5 to 0.7; boiling point difference not reported for comparator
Conditions	Predicted data generated using ACD/Labs Percepta Platform – PhysChem Module, version 14.00

Why This Matters

The higher molecular weight and acetonide lipophilicity of Sequosempervirin D will directly impact its suitability for specific assay formats (e.g., DMSO solubility, plate reader compatibility) and its behavior in reversed-phase HPLC purification, making it a distinct chemical entity for method development.

• [1] ChEBI. Sequosempervirin D (CHEBI:69976). European Bioinformatics Institute. View Source
• [2] BioCrick. Sequosempervirin B Product Information. CAS: 864719-17-5. View Source

Verified Research Applications

SAR Probe for Norlignan Diol Protection

Sequosempervirin D serves as a critical tool compound for investigating the role of the 1,2-diol protection state in norlignan bioactivity. Its acetonide ring directly contrasts with the free diol of Sequosempervirin B, allowing systematic exploration of hydrogen-bonding-dependent target engagement [1]. Researchers can use the pair to deconvolute whether observed antifungal or enzyme inhibitory activities of crude extracts are driven by the free diol motif or the protected acetonide form.

Metabolite Profiling Reference Standard

Because Sequosempervirin D has been definitively identified in both Sequoia sempervirens heartwood and Metasequoia glyptostroboides leaves [1], it is an authenticated reference standard for LC-MS-based metabolomic fingerprinting of these and related species. Its unique mass (356.1624 Da) and retention time serve as a calibration point for distinguishing norlignan profiles across different tissues and species.

Semi-Synthetic Derivatization Base

The acetonide moiety in Sequosempervirin D provides a handle for selective deprotection under mild acidic conditions to generate the free diol form or for direct functionalization. This makes it a versatile starting material for the semi-synthesis of norlignan derivatives with potentially enhanced or altered biological activity . The high commercial purity (>98%) supports reproducible synthetic chemistry workflows.

Negative Control for Agatharesinol Acetonide Assays

Given the widespread misattribution of the A549 IC50 value to Sequosempervirin D, this compound is a necessary negative control for any study investigating the anticancer mechanism of agatharesinol acetonide. Including Sequosempervirin D in parallel dose-response experiments will clarify whether the observed cytotoxicity is specific to agatharesinol acetonide or shared across the norlignan family [2]. This practice improves data reproducibility and target validation.

Application

Selection Property

Validation Focus

SAR probe for norlignan diol protection

Acetonide vs. free diol structure

Hydrogen-bonding-dependent target engagement

Metabolite profiling reference standard

Distinct mass and retention behavior

Species/tissue norlignan discrimination

Semi-synthetic derivatization base

High-purity acetonide precursor

Deprotection and derivatization workflow

Negative control for agatharesinol acetonide assays

Negligible reported cytotoxicity

Specificity verification in cytotoxicity models

• [1] Zhang YM, Tan NH, Yang YB, Lu Y, Cao P, Wu YS. Norlignans from Sequoia sempervirens. Chem Biodivers. 2005 Apr;2(4):497-505. doi: 10.1002/cbdv.200590030. View Source
• [2] Dong LB, He J, Wang YY, Wu XD, Deng X, Pan ZH, et al. Terpenoids and norlignans from Metasequoia glyptostroboides. J Nat Prod. 2011 Feb 25;74(2):234-9. doi: 10.1021/np100694k. View Source